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Compound of Interest

Compound Name:
5-Methoxy-4-(2-methylphenoxy)-2-

phenylpyrimidine

CAS No.: 478029-67-3

Cat. No.: B2392924

Get Quote

Executive Summary & Chemical Profile
Immediate Action: Treat this compound as a Hazardous Organic Solid (or liquid, if dissolved).[1]

Do not dispose of down the drain. Do not mix with strong oxidizers.[1]

Chemical Identity & Hazard Assessment (SAR Analysis):

Chemical Structure: A pyrimidine core substituted with a phenyl group, a methoxy group, and

a 2-methylphenoxy ether linkage.[1]

Stability: The ether linkages (methoxy and phenoxy) render this molecule relatively stable to

hydrolysis but susceptible to strong oxidation.

Toxicology (Inferred): Based on structural analogs (e.g., pyriminobac derivatives, kinase

inhibitors), this compound should be treated as Acute Toxin (Category 4) and a Skin/Eye

Irritant.
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Ecological Risk: The phenoxy-pyrimidine motif is common in persistent herbicides.[1]

Assume High Aquatic Toxicity and environmental persistence.[1] Incineration is the only

acceptable final disposal method to prevent groundwater leaching.

Property Assessment Operational Implication

Physical State Solid (likely crystalline)
Dust control measures

required during transfer.[1]

Solubility Lipophilic (Low water solubility)

Do not attempt aqueous

neutralization; use organic

solvents for cleaning.[1]

Reactivity
Low (Stable ether/aromatic

rings)

Compatible with standard non-

halogenated organic waste

streams.[1]

Combustibility Combustible Organic

Classify as "Ignitable" if

dissolved in flammable

solvents.[1]

Pre-Disposal Validation (The "Self-Validating
System")
Trustworthiness Principle: Before moving any chemical to a waste stream, you must validate its

state to prevent downstream accidents.

Protocol A: The Oxidizer Check
The electron-rich aromatic rings (methoxy/phenoxy substituted) can react violently with strong

oxidizers (e.g., concentrated Nitric Acid, Peroxides).[1]

Review the Matrix: Is the compound pure, or is it in solution?

If in Solution: Verify the solvent. If dissolved in an oxidizer-rich eluent (rare, but possible in

HPLC), quench before disposal.[1]
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Validation Step: Ensure the pH of the solution is between 4 and 10. Extreme pH can degrade

the container or mobilize the compound unexpectedly.

Protocol B: Segregation Logic
Halogen Content: This molecule contains NO Halogens (Cl, Br, F, I).

Directives:

Preferred: Segregate into Non-Halogenated Organic Waste.[1]

Acceptable: If your facility combines streams, it can go into "General Organic Waste," but

segregating non-halogenated lowers disposal costs and incineration complexity.

Step-by-Step Disposal Workflows
Scenario 1: Solid Waste (Pure Compound or
Contaminated Solids)
Applicability: Expired reagents, weigh boats, contaminated gloves, spill cleanup debris.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass

jar.[1]

Labeling: Attach a hazardous waste tag immediately.[1]

Constituents: "5-Methoxy-4-(2-methylphenoxy)-2-phenylpyrimidine" (Do not use

abbreviations like "MMPP").[1]

Hazard Checkbox: Toxic, Irritant.[2][3]

Transfer:

Work inside a fume hood.[1]

Dampen a paper towel with acetone to wipe down the spatula and funnel after transfer;

place this towel into the same solid waste container.
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Sealing: Screw the lid down tight. Tape the lid if the container will be transported through

public corridors.

Scenario 2: Liquid Waste (Mother Liquors, HPLC
Effluent)
Applicability: Reaction mixtures, dissolved samples.

Solvent Compatibility Check:

If dissolved in DMSO, Methanol, Acetone, or Ethyl Acetate: Discard into Non-Halogenated

Organic Waste.

If dissolved in DCM or Chloroform: Discard into Halogenated Organic Waste.[1]

Concentration Limit: If the concentration is >10% (w/v), consider precipitating the solid (via

rotary evaporation) and disposing of it as solid waste to reduce the volume of high-hazard

liquid waste.[1]

Rinsing: Triple rinse the original glass vial with a minimal amount of acetone.[1] Add rinsate

to the liquid waste container.[1]

Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for disposing of 5-Methoxy-4-(2-
methylphenoxy)-2-phenylpyrimidine based on its state and solvent matrix.
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Start: Waste Identification
5-Methoxy-4-(2-methylphenoxy)-2-phenylpyrimidine

Physical State?

Solid Waste
(Pure or Debris)

Powder/Debris

Liquid Waste
(Solution)

Dissolved

DISPOSAL BIN C:
Hazardous Solid Waste
(Lab Pack / Incineration)

Pack in HDPE/Glass

Solvent Type?

Non-Halogenated Solvent
(MeOH, Acetone, DMSO)

No Halogens

Halogenated Solvent
(DCM, Chloroform)

Contains Cl, F, Br

DISPOSAL BIN A:
Non-Halogenated Organic

(High BTU Incineration)

DISPOSAL BIN B:
Halogenated Organic

(Specialized Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for segregating waste streams to ensure regulatory compliance and

incineration efficiency.

Regulatory & Compliance Framework
US EPA (RCRA) Classification
While this specific chemical is likely not listed on the EPA "P-List" or "U-List" (unless specified

by a unique CAS lookup not publicly indexed), it must be characterized by the generator.[1]
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Waste Code Assignment:

If in flammable solvent (Flash point <60°C): D001 (Ignitable).[1]

If pure substance: Classify as Toxic based on generator knowledge (refer to Prudent

Practices).[1]

Satellite Accumulation Area (SAA):

Store waste in the lab (SAA) for no more than 12 months (or until 55 gallons is reached,

though unlikely for this scale).

Container must remain closed except when adding waste.[1]

Emergency Contingencies (Spill Response)
PPE: Nitrile gloves (double gloved recommended), lab coat, safety glasses.[1]

Containment:

Solid Spill: Do not dry sweep (creates dust).[1] Cover with a wet paper towel (acetone or

water) and wipe up.[1]

Liquid Spill: Absorb with vermiculite or polypropylene pads.[1]

Decontamination: Scrub the surface with a soap/water solution, followed by an acetone wipe.

[1]

Disposal: All cleanup materials go into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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